Cas no 2171585-81-0 (3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid)

• Product Name: 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid
• CAS No: 2171585-81-0
• MF: C₂₄H₂₉N₃O₅
• MW: 439.50416636467
• CID: 6186177
• PubChem ID: 165512510
• Update Time: 2025-08-05

3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid
• 3-[3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid
• 2171585-81-0
• EN300-1535140

• Inchi： 1S/C24H29N3O5/c1-26(2)14-21(23(30)27(3)13-12-22(28)29)25-24(31)32-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,25,31)(H,28,29)
• InChI Key： DPEVJUAJUKGSOT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCC(=O)O)=O)CN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.21072103g/mol
• Monoisotopic Mass: 439.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid

Introduction to 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic Acid (CAS No. 2171585-81-0)

3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid, identified by its CAS number 2171585-81-0, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups within its molecular framework suggests a multifaceted role in biochemical interactions, making it a subject of extensive research and exploration.

The structure of 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid incorporates several key features that contribute to its pharmacological relevance. The presence of a dimethylamino group at the 3-position and a fluorenylmethoxycarbonyl (Fmoc) protected amino group at the 2-position enhances its reactivity and binding affinity. Additionally, the N-methylpropanamidopropanoic acid moiety introduces a carboxylic acid functionality, which is crucial for interactions with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The CAS number 2171585-81-0 compound has been studied for its potential role in inhibiting key enzymes and receptors involved in metabolic disorders, inflammation, and cancer. Preliminary studies have indicated that this compound exhibits promising activity in preclinical models, suggesting its suitability for further investigation in clinical settings.

The synthesis of 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The Fmoc protection strategy is particularly important in ensuring the stability of the amino group during synthetic processes. This protection-deprotection cycle is a standard procedure in peptide chemistry and has been adapted for use in more complex molecular architectures. The synthesis pathway also highlights the importance of chirality and stereochemistry, which are critical factors in determining the biological activity of pharmaceutical compounds.

The pharmacokinetic properties of this compound are another area of active investigation. Understanding how the body processes and eliminates foreign substances is essential for optimizing drug efficacy and minimizing side effects. Initial pharmacokinetic studies have suggested that 3-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid exhibits moderate bioavailability and a reasonable half-life, making it a candidate for further development into a viable therapeutic agent. However, additional studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profile.

The potential therapeutic applications of this compound are vast. Researchers are exploring its efficacy in treating conditions such as diabetes, cardiovascular diseases, and neurodegenerative disorders. The ability of this molecule to interact with multiple biological targets makes it an attractive candidate for multitargeted drug design. Such an approach has shown promise in reducing drug resistance and improving treatment outcomes by simultaneously addressing multiple aspects of a disease.

In conclusion, CAS number 2171585-81-0 represents a significant advancement in pharmaceutical chemistry with its complex molecular structure and promising biological activity. The ongoing research into this compound underscores its potential as a lead molecule for developing novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most challenging medical conditions faced today.